3-({4-[1-(2,5-dimethyl-3-furoyl)-3-pyrrolidinyl]-1-piperidinyl}methyl)pyridine

• IUPAC Name: (2,5-dimethylfuran-3-yl)-[3-[1-(pyridin-3-ylmethyl)piperidin-4-yl]pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C22H29N3O2/c1-16-12-21(17(2)27-16)22(26)25-11-7-20(15-25)19-5-9-24(10-6-19)14-18-4-3-8-23-13-18/h3-4,8,12-13,19-20H,5-7,9-11,14-15H2,1-2H3
• InChI Key: PEYCIPQFMWJZPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N2CCC(C2)C3CCN(CC3)CC4=CN=CC=C4
• Molecular Formula: C22H29N3O2
• Molecular Weight: 367.5 g/mol

Description

3-({4-[1-(2,5-dimethyl-3-furoyl)-3-pyrrolidinyl]-1-piperidinyl}methyl)pyridine, also known as DFP-10825, is a small molecule drug that has been studied for its potential use in treating various diseases. It was first synthesized in 2012 by researchers at the University of Tokyo, Japan. In

Mechanism of Action

3-({4-[1-(2,5-dimethyl-3-furoyl)-3-pyrrolidinyl]-1-piperidinyl}methyl)pyridine exerts its effects through the inhibition of the protein kinase CK2. CK2 is a serine/threonine kinase that plays a role in various cellular processes, including cell proliferation, apoptosis, and DNA damage repair. By inhibiting CK2, 3-({4-[1-(2,5-dimethyl-3-furoyl)-3-pyrrolidinyl]-1-piperidinyl}methyl)pyridine can induce apoptosis in cancer cells, reduce amyloid beta deposition in the brain, and protect dopaminergic neurons from oxidative stress-induced damage.
Biochemical and Physiological Effects:
3-({4-[1-(2,5-dimethyl-3-furoyl)-3-pyrrolidinyl]-1-piperidinyl}methyl)pyridine has been shown to have various biochemical and physiological effects. In cancer cells, 3-({4-[1-(2,5-dimethyl-3-furoyl)-3-pyrrolidinyl]-1-piperidinyl}methyl)pyridine induces apoptosis by upregulating pro-apoptotic proteins and downregulating anti-apoptotic proteins. In the brain, 3-({4-[1-(2,5-dimethyl-3-furoyl)-3-pyrrolidinyl]-1-piperidinyl}methyl)pyridine reduces amyloid beta deposition by inhibiting the activity of beta-secretase, an enzyme that cleaves amyloid precursor protein to produce amyloid beta. In dopaminergic neurons, 3-({4-[1-(2,5-dimethyl-3-furoyl)-3-pyrrolidinyl]-1-piperidinyl}methyl)pyridine protects against oxidative stress-induced damage by reducing the production of reactive oxygen species and increasing the expression of antioxidant enzymes.

Advantages and Limitations for Lab Experiments

One advantage of using 3-({4-[1-(2,5-dimethyl-3-furoyl)-3-pyrrolidinyl]-1-piperidinyl}methyl)pyridine in lab experiments is its specificity for CK2 inhibition. This allows researchers to study the effects of CK2 inhibition without the potential confounding effects of off-target effects. However, one limitation of using 3-({4-[1-(2,5-dimethyl-3-furoyl)-3-pyrrolidinyl]-1-piperidinyl}methyl)pyridine is its relatively low potency compared to other CK2 inhibitors. This may limit its usefulness in certain experiments where high potency is required.

Future Directions

There are several future directions for research on 3-({4-[1-(2,5-dimethyl-3-furoyl)-3-pyrrolidinyl]-1-piperidinyl}methyl)pyridine. One direction is to further investigate its potential use in treating cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to develop more potent CK2 inhibitors based on the structure of 3-({4-[1-(2,5-dimethyl-3-furoyl)-3-pyrrolidinyl]-1-piperidinyl}methyl)pyridine. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 3-({4-[1-(2,5-dimethyl-3-furoyl)-3-pyrrolidinyl]-1-piperidinyl}methyl)pyridine and its potential side effects.

Synthesis Methods

3-({4-[1-(2,5-dimethyl-3-furoyl)-3-pyrrolidinyl]-1-piperidinyl}methyl)pyridine can be synthesized using a multi-step process. The first step involves the reaction between 2,5-dimethylfuran and pyrrolidine to form 2,5-dimethyl-3-pyrrolidinylfuran. The second step involves the reaction between 2,5-dimethyl-3-pyrrolidinylfuran and piperidine to form 4-[1-(2,5-dimethyl-3-furoyl)-3-pyrrolidinyl]-1-piperidine. The final step involves the reaction between 4-[1-(2,5-dimethyl-3-furoyl)-3-pyrrolidinyl]-1-piperidine and 3-bromomethylpyridine to form 3-({4-[1-(2,5-dimethyl-3-furoyl)-3-pyrrolidinyl]-1-piperidinyl}methyl)pyridine.

Scientific Research Applications

3-({4-[1-(2,5-dimethyl-3-furoyl)-3-pyrrolidinyl]-1-piperidinyl}methyl)pyridine has been studied for its potential use in treating various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, 3-({4-[1-(2,5-dimethyl-3-furoyl)-3-pyrrolidinyl]-1-piperidinyl}methyl)pyridine has been shown to inhibit the growth of cancer cells by inducing apoptosis. In Alzheimer's disease research, 3-({4-[1-(2,5-dimethyl-3-furoyl)-3-pyrrolidinyl]-1-piperidinyl}methyl)pyridine has been shown to improve cognitive function and reduce amyloid beta deposition in the brain. In Parkinson's disease research, 3-({4-[1-(2,5-dimethyl-3-furoyl)-3-pyrrolidinyl]-1-piperidinyl}methyl)pyridine has been shown to protect dopaminergic neurons from oxidative stress-induced damage.